5-Bromo-3-fluoro-2-(trifluoromethyl)pyridine

• IUPAC Name: 5-bromo-3-fluoro-2-(trifluoromethyl)pyridine
• InChI: InChI=1S/C6H2BrF4N/c7-3-1-4(8)5(12-2-3)6(9,10)11/h1-2H
• InChI Key: ZYPJKTSNQGVERF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1F)C(F)(F)F)Br
• Molecular Formula: C6H2BrF4N
• DSSTOX Substance ID: DTXSID70716747
• Molecular Weight: 243.98 g/mol
• CAS RN: 1262412-30-5

Description

5-Bromo-3-fluoro-2-(trifluoromethyl)pyridine is a substrate used in various chemical reactions. It is often used in the pharmaceutical industry as an intermediate.

Synthesis Analysis

Trifluoromethylpyridines, including this compound, are key structural motifs in active agrochemical and pharmaceutical ingredients. The synthesis of these compounds involves several steps, including palladium-catalyzed α-arylation of a Refomatsky reagent.

Molecular Structure Analysis

The molecular structure of this compound is represented by the empirical formula C6H2BrF4N. The molecular weight of this compound is 243.98.

Chemical Reactions Analysis

This compound is involved in various chemical reactions. For instance, it is used in a palladium-catalyzed α-arylation of a Refomatsky reagent.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. Its unique physicochemical properties, such as the presence of fluorine and pyridine structure, result in superior pest control properties when compared to traditional phenyl-containing insecticides.

Scientific Research Applications

Spectroscopic and Antimicrobial Studies

5-Bromo-3-fluoro-2-(trifluoromethyl)pyridine has been characterized through spectroscopic methods, including Fourier Transform-Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopies. Density functional theory (DFT) was utilized to optimize its geometric structure, and its non-linear optical (NLO) properties were determined. This compound's interaction with pBR322 plasmid DNA and its antimicrobial activities have been explored, suggesting potential applications in biochemical research and antimicrobial agent development (Vural & Kara, 2017).

Radiopharmaceutical Development

The compound has been involved in the synthesis of radiofluorinated derivatives of the 5-HT(1A) receptor antagonist, WAY-100635, for in vivo brain studies using PET imaging. This highlights its role in developing diagnostic tools and studying neurological functions (Karramkam et al., 2003).

Catalytic Heteroarylation

It serves as a precursor in catalytic heteroarylation reactions involving palladium(0) and copper(I) complexes. This application demonstrates its utility in the synthesis of N-pyridyl derivatives, showing its importance in organic synthesis and drug development (Lyakhovich et al., 2019).

Deprotonative Coupling Reactions

This compound is involved in deprotonative functionalization with aldehydes under ambient conditions, showcasing its versatility in organic chemistry for creating complex molecules (Shigeno et al., 2019).

Fluorine-18 Labelled Synthesis

It is utilized in the radiosynthesis of fluorine-18-labelled fluoropyridine derivatives for radiopharmaceutical chemistry, indicating its potential in medical diagnostics and therapeutic research (Abrahim et al., 2006).

Versatile Synthesis and Pyridine Modification

Research has demonstrated its role in the versatile synthesis of disubstituted fluoropyridines and pyridones, further highlighting its application in developing novel chemical entities for various industrial and pharmaceutical purposes (Sutherland & Gallagher, 2003).

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

Trifluoromethylpyridines, including 5-Bromo-3-fluoro-2-(trifluoromethyl)pyridine, are expected to find many novel applications in the future, especially in the agrochemical and pharmaceutical industries.

Mechanism of Action

Target of Action

It is known that this compound is a pyridine derivative, which are often used in the synthesis of various pharmaceuticals .

Biochemical Pathways

As a pyridine derivative, it may be involved in a variety of biochemical reactions, but specific pathways require further investigation .